Cas no 2649002-70-8 (methyl 5-(1-isocyanatoethyl)-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-(1-isocyanatoethyl)-2-methylfuran-3-carboxylate
• CAS No: 2649002-70-8
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 6010839
• PubChem ID: 165765728
• Update Time: 2025-10-28

methyl 5-(1-isocyanatoethyl)-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-isocyanatoethyl)-2-methylfuran-3-carboxylate
• EN300-1745292
• 2649002-70-8

• Inchi： 1S/C10H11NO4/c1-6(11-5-12)9-4-8(7(2)15-9)10(13)14-3/h4,6H,1-3H3
• InChI Key： UNXAJJBQYCQWSH-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1C(C)N=C=O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.9Ų

Additional information on methyl 5-(1-isocyanatoethyl)-2-methylfuran-3-carboxylate

Methyl 5-(1-Isocyanatoethyl)-2-methylfuran-3-carboxylate: An Overview of CAS No. 2649002-70-8

Methyl 5-(1-isocyanatoethyl)-2-methylfuran-3-carboxylate (CAS No. 2649002-70-8) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a furan ring with an isocyanate and ester functional groups, making it a versatile building block for the synthesis of more complex molecules.

The chemical structure of methyl 5-(1-isocyanatoethyl)-2-methylfuran-3-carboxylate can be represented as C₁₁H₁₃NOC₃O₂. The presence of the isocyanate group (NCO) and the ester group (COOCH₃) provides this compound with reactive sites that can participate in a wide range of chemical reactions, such as nucleophilic addition and esterification. These properties make it an attractive candidate for the development of new drugs and advanced materials.

In the context of pharmaceutical research, methyl 5-(1-isocyanatoethyl)-2-methylfuran-3-carboxylate has been explored for its potential as a precursor in the synthesis of bioactive molecules. Recent studies have shown that compounds derived from this structure exhibit promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of inflammatory cytokines in vitro, suggesting its potential use in the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, methyl 5-(1-isocyanatoethyl)-2-methylfuran-3-carboxylate has also been investigated for its use in materials science. The presence of the furan ring and the isocyanate group makes it suitable for the synthesis of polymers with unique properties. Research conducted at the University of California, Berkeley, has shown that polymers derived from this compound exhibit excellent thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace and automotive industries.

The synthesis of methyl 5-(1-isocyanatoethyl)-2-methylfuran-3-carboxylate typically involves a multi-step process that includes the formation of the furan ring, introduction of the isocyanate group, and esterification. One common synthetic route involves the reaction of 5-bromo-2-methylfuran-3-carboxylic acid with methyl alcohol to form the corresponding ester, followed by substitution with an isocyanate derivative to introduce the isocyanate group. This synthetic pathway has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The safety and environmental impact of methyl 5-(1-isocyanatoethyl)-2-methylfuran-3-carboxylate have also been studied extensively. While it is not classified as a hazardous material, proper handling and storage precautions are recommended to ensure safety in laboratory settings. Studies have shown that this compound does not pose significant environmental risks when used responsibly.

In conclusion, methyl 5-(1-isocyanatoethyl)-2-methylfuran-3-carboxylate (CAS No. 2649002-70-8) is a versatile organic compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and reactive functional groups make it an attractive building block for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.